3-(Chloromethyl)-5-[3,5-bis(trifluoromethyl)phenyl]isoxazole

• Molecular Formula: C12H6ClF6NO
• Molecular Weight: 329.62 g/mol
• IUPAC Name: 5-[3,5-bis(trifluoromethyl)phenyl]-3-(chloromethyl)-1,2-oxazole
• InChI: InChI=1S/C12H6ClF6NO/c13-5-9-4-10(21-20-9)6-1-7(11(14,15)16)3-8(2-6)12(17,18)19/h1-4H,5H2
• InChI Key: VQCASPCXFNUVKN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)C2=CC(=NO2)CCl

Description

3-(Chloromethyl)-5-[3,5-bis(trifluoromethyl)phenyl]isoxazole is a useful research compound. Its molecular formula is C12H6ClF6NO and its molecular weight is 329.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of {5-[3,5-bis(trifluoromethyl)phenyl]-3-isoxazolyl}methanol (Example 323B) (0.100 g, 0.32 mmol) in dry carbon tetrachloride (15 mL) was added PS-triphenylphosphine (0.292 g, 2.2 mmol/g, 0.64 mmol). The reaction was heated at 75° C. overnight. The resin was filtered and washed with carbon tetrachloride. Concentration in vacuo afforded the title compound, which was used for the next step without further purification.